Cas no 92920-49-5 (2-amino-Furo[2,3-d]pyrimidin-4(3H)-one)

2-Amino-furo[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused furopyrimidine core with an amino substituent at the 2-position. This structure imparts significant versatility in medicinal chemistry, particularly as a scaffold for designing biologically active molecules. Its rigid bicyclic framework and functional group compatibility make it valuable for developing kinase inhibitors, antiviral agents, and other therapeutic candidates. The compound's synthetic accessibility and potential for further derivatization enhance its utility in drug discovery. Its physicochemical properties, including moderate solubility and stability, facilitate its use in both exploratory research and optimization studies. This compound is particularly relevant in targeting enzymatic pathways involved in inflammation and oncology.

2-amino-Furo[2,3-d]pyrimidin-4(3H)-one structure

92920-49-5 structure

Product Name:2-amino-Furo[2,3-d]pyrimidin-4(3H)-one

CAS No:92920-49-5

MF:C₆H₅N₃O₂

MW:151.122800588608

CID:1121901

PubChem ID:13302347

Update Time:2025-06-08

2-amino-Furo[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 2-amino-Furo[2,3-d]pyrimidin-4(3H)-one
- 2-Aminofuro[2,3-d]pyrimidin-4(1H)-one
- 92920-49-5
- Inchi： 1S/C6H5N3O2/c7-6-8-4(10)3-1-2-11-5(3)9-6/h1-2H,(H3,7,8,9,10)
- InChI Key： PVTIXLGKSHTATQ-UHFFFAOYSA-N
- SMILES： O1C=CC2C(NC(N)=NC1=2)=O

Computed Properties

Exact Mass: 151.038176411g/mol
Monoisotopic Mass: 151.038176411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 80.6Å²

2-amino-Furo[2,3-d]pyrimidin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1562335-1g	2-Aminofuro[2,3-d]pyrimidin-4(3H)-one	92920-49-5	98%	1g	￥6895.00	2024-04-25

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Additional information on 2-amino-Furo[2,3-d]pyrimidin-4(3H)-one

Comprehensive Overview of 2-amino-Furo[2,3-d]pyrimidin-4(3H)-one (CAS No. 92920-49-5)

2-amino-Furo[2,3-d]pyrimidin-4(3H)-one (CAS No. 92920-49-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the furopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and antiviral agents.

The molecular structure of 2-amino-Furo[2,3-d]pyrimidin-4(3H)-one features a fused furan and pyrimidine ring system, which contributes to its stability and reactivity. This structural motif is often found in bioactive molecules, making it a valuable scaffold for medicinal chemistry. Recent studies have explored its potential in targeting enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory drugs. Keywords such as "furopyrimidine derivatives" and "kinase inhibitor scaffolds" are frequently searched in academic databases, reflecting the compound's relevance in modern drug design.

In the context of sustainability and green chemistry, 2-amino-Furo[2,3-d]pyrimidin-4(3H)-one has also been investigated for its synthetic accessibility. Researchers are optimizing eco-friendly synthesis routes to reduce waste and energy consumption, addressing the global push for sustainable pharmaceutical production. Searches for "green synthesis of heterocycles" and "sustainable drug intermediates" highlight this trend, underscoring the compound's alignment with industry priorities.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 2-amino-Furo[2,3-d]pyrimidin-4(3H)-one may exhibit selective cytotoxicity against certain cancer cell lines. This has led to increased searches for "anticancer furopyrimidines" and "targeted therapy scaffolds," as the scientific community seeks innovative approaches to oncology treatment. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for further exploration.

From a commercial perspective, CAS No. 92920-49-5 is listed in catalogs of specialty chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its availability as a high-purity reference standard supports quality control and method development in analytical laboratories. Frequently searched terms like "buy 2-amino-Furo[2,3-d]pyrimidin-4(3H)-one" and "CAS 92920-49-5 suppliers" indicate robust market demand for this compound.

In summary, 2-amino-Furo[2,3-d]pyrimidin-4(3H)-one (CAS No. 92920-49-5) represents a versatile and scientifically significant molecule with applications spanning drug discovery, sustainable chemistry, and oncology. Its structural features and biological potential continue to inspire research, making it a focal point for both academic and industrial investigations. As the field evolves, this compound is likely to remain at the forefront of innovation in medicinal chemistry.